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Compound of Interest

Compound Name: (R)-BAY-85-8501

Cat. No.: B10775196

Technical Support Center: (R)-BAY-85-8501
Experiments

Welcome to the technical support center for (R)-BAY-85-8501. This resource is designed for
researchers, scientists, and drug development professionals to address common challenges
and variability encountered during experimentation with this potent Human Neutrophil Elastase
(HNE) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-BAY-85-8501 and what is its primary mechanism of action?

(R)-BAY-85-8501 is a selective, reversible, and potent inhibitor of Human Neutrophil Elastase
(HNE).[1][2] Its chemical name is ((4S)-4-[4-cyano-2-(methylsulfonyl)phenyl]-3,6-dimethyl-2-
oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,4-tetrahydropyrimidine-5-carbonitrile).[3][4] HNE is a
serine protease released by neutrophils during inflammation that can degrade components of
the extracellular matrix, such as elastin and collagen.[3][5] (R)-BAY-85-8501 works by binding
tightly to the S1 and S2 pockets of the HNE enzyme, locking its own molecular structure into a
bioactive conformation that effectively blocks the enzyme's proteolytic activity.[3][4]

Q2: What are the recommended solvent and storage conditions for (R)-BAY-85-8501?

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10775196?utm_src=pdf-interest
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://pubmed.ncbi.nlm.nih.gov/30917927/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pubmed.ncbi.nlm.nih.gov/26083237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5735855/
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pubmed.ncbi.nlm.nih.gov/26083237/
https://www.benchchem.com/product/b10775196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Proper storage and handling are critical for maintaining the compound's activity. For in vitro
studies, (R)-BAY-85-8501 is typically dissolved in Dimethyl Sulfoxide (DMSO).[1] It is important
to use new, high-quality, anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can
significantly impact solubility.[1]

Storage Parameter Condition Duration
Powder -20°C 3 years
4°C 2 years

Stock Solution (in DMSO) -80°C 2 years
-20°C 1 year

This data is compiled from

vendor recommendations.[1]

For in vivo experiments, working solutions should be prepared fresh on the day of use.[1]
Q3: Does (R)-BAY-85-8501 have off-target effects or species-specific activity?

Yes, this is a critical consideration for experimental design. While highly potent against Human
Neutrophil Elastase (HNE), its potency against elastase from other species, such as mice
(MNE), is lower.[1] This can lead to variability when translating findings from murine models to
human systems. Efficacy in mouse models may require significantly higher doses compared to
what might be predicted from its human IC50 value.[1]

Target Enzyme Inhibitory Constant (Ki)
Human Neutrophil Elastase (HNE) 0.08 nM
Mouse Neutrophil Elastase (MNE) 6 nM

This data highlights the ~75-fold higher

selectivity for the human enzyme.[1]

Troubleshooting Guide for In Vitro Assays
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Variability in in vitro enzyme assays is a common challenge. This guide addresses frequent
issues encountered when determining the IC50 of (R)-BAY-85-8501.
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Start: Unexpected In Vitro Results
(e.g., High IC50, Poor Reproducibility)

Y

Check Reagent Preparation & Storage

Yes
\
Is (R)-BAY-85-8501 stock solution fresh?

Was anhydrous DMSO used?
Are enzyme/substrate aliquots single-use?

No

\

Prepare fresh stock solutions.
Use new, high-grade DMSO. All OK
Avoid enzyme/substrate freeze-thaw cycles.

Review Ass.’:;1_)/—(’:c21_clit’ic£1’s,’,>>

Yes
\
Is assay buffer at room temp?

Is pH correct (e.g., 7.4)?

Is final DMSO concentration consistent and low (<1%)?

No
\
Equilibrate all reagents to RT.

Verify buffer pH. All DK

Prepare a serial dilution to keep DMSO constant.

Verify Instrument & Plate Setup

Yes
\ 4
Are excitation/emission wavelengths correct?

Is the correct plate type used (e.g., black for fluorescence)?
Is there evidence of edge effects?

No

Y

Confirm instrument settings.
Use appropriate microplates. All OK
Avoid using outer wells or fill with buffer.

Problem Resolved
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1. Prepare Reagents

~

Prepare serial dilution of
(R)-BAY-85-8501 in DMSO, 2. Set Up Assay Plate

then dilute in Assay Buffer. /

Add Assay Buffer to wells. Prepare working solutions of
Add diluted (R)-BAY-85-8501 or HNE and Substrate in
vehicle (DMSO) to appropriate wells. ice-cold Assay Buffer.

~N 7

Add HNE solution to all wells
except 'no enzyme' controls.

A

3. Pre-incubation

Y

Incubate plate at room temperature
(e.g., 15 minutes) to allow
inhibitor-enzyme binding.

A4

4. Initiate Reaction

\

Add Substrate solution to all wells
to start the reaction.

\
5. Read Plate

Y

Immediately place plate in reader.
Measure fluorescence kinetically
(e.g., every 60s for 30 min)
at ExX/Em wavelengths.

\
6. Analyze Data

\

Calculate reaction rates (V).
Plot % Inhibition vs. [Inhibitor].
Fit data to obtain IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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